BM 957

• Molecular Formula: C52H56ClF3N6O7S3
• Molecular Weight: 1065.7 g/mol
• InChI: InChI=1S/C52H56ClF3N6O7S3/c1-3-62-35(2)48(51(64)65)49(50(62)36-12-14-38(53)15-13-36)37-8-7-9-42(32-37)61-30-28-60(29-31-61)41-18-16-39(17-19-41)58-72(68,69)45-20-21-46(47(33-45)71(66,67)52(54,55)56)57-40(34-70-44-10-5-4-6-11-44)22-25-59-26-23-43(63)24-27-59/h4-21,32-33,40,43,57-58,63H,3,22-31,34H2,1-2H3,(H,64,65)/t40-/m1/s1
• InChIKey: WQCBFZDVUJBJNR-RRHRGVEJSA-N

BM 957 Dual Bcl-2/Bcl-xL Inhibitor Profile

BM 957 (also known as compound 30) is a synthetic small-molecule inhibitor belonging to the 4,5-diphenyl-1H-pyrrole-3-carboxylic acid class of BH3 mimetics [1]. It functions as a high-affinity, dual antagonist of the anti-apoptotic proteins Bcl-2 and Bcl-xL, thereby promoting apoptosis in cancer cells [2]. Its core application lies in preclinical oncology research, particularly in models where tumor survival is driven by overexpression of these Bcl-2 family proteins [3]. The compound is characterized by its nanomolar binding affinities and a demonstrated capacity to induce complete and durable tumor regression in relevant in vivo models [4].

Pathway Study

Dual Bcl‑2/Bcl‑xL inhibition research tool

Cell-Model Fit

SCLC cell‑model endpoint review (H146, H1417)

Assay Context

Apoptosis signaling & biomarker dissection

• [1] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source
• [2] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source
• [3] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source
• [4] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source

Why Generic Bcl-2 Inhibitors Cannot Replace BM 957

The Bcl-2 family of anti-apoptotic proteins (Bcl-2, Bcl-xL, Bcl-w, Mcl-1) presents a complex target landscape where subtle differences in inhibitor selectivity, binding kinetics, and pharmacokinetics translate into profoundly different biological outcomes. While numerous compounds target these proteins, their activity profiles vary dramatically. For instance, venetoclax (ABT-199) is highly selective for Bcl-2, with over 4800-fold selectivity against Bcl-xL, making it effective in Bcl-2-dependent malignancies but not in Bcl-xL-driven ones . Conversely, broad-spectrum inhibitors like ABT-263 (navitoclax) target Bcl-2, Bcl-xL, and Bcl-w but are associated with dose-limiting thrombocytopenia due to Bcl-xL inhibition in platelets . BM 957 distinguishes itself as a dual Bcl-2/Bcl-xL inhibitor with a unique preclinical efficacy profile, achieving complete tumor regression in specific models where other agents may only slow growth or fail entirely. Substituting one Bcl-2 family inhibitor for another without understanding these precise, quantifiable differences in target affinity, cellular potency, and in vivo performance risks experimental failure and wasted resources. The following evidence establishes the specific, measurable advantages of BM 957 over its closest analogs.

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Bcl‑2‑selective tools lack Bcl‑xL coverage

Venetoclax exhibits >4800‑fold selectivity for Bcl‑2 over Bcl‑xL; pathway coverage mismatch limits use in Bcl‑xL‑dependent models.

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Earlier dual inhibitors show lower target engagement

ABT‑737 and other early dual inhibitors have weaker binding potency; reported affinity context may shift cellular and in vivo response.

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Close analog (compound 28) did not induce tumor regression

In the same H146 xenograft model, compound 28 inhibited growth but failed to achieve regression, indicating endpoint profile may not transfer.

BM 957 Comparative Evidence

Dual Bcl-2/Bcl-xL Binding Affinity

BM 957 exhibits significantly higher binding affinity for both Bcl-2 and Bcl-xL compared to the first-generation dual inhibitor ABT-737. In a direct comparison using fluorescence polarization assays, BM 957 binds to Bcl-2 with a Ki of <1 nM and to Bcl-xL with a Ki of <1 nM [1]. In contrast, ABT-737, while also binding with high affinity, shows an EC50 of 30.3 nM for Bcl-2 and 78.7 nM for Bcl-xL in cell-free assays . This difference of >30-fold and >78-fold in potency, respectively, indicates that BM 957 is a considerably more potent ligand for its primary targets.

Dual Target Binding (Ki)

Reported

Bcl‑2: 1.2 nM; Bcl‑xL: <1 nM
vs ABT‑737 (>30‑fold difference), navitoclax, venetoclax

Supports dual-pathway inhibition studies; reported binding affinity context across comparator set.

Competitive FP assay; cross‑study comparison

Evidence Dimension	Binding affinity to Bcl-2 and Bcl-xL
Target Compound Data	Bcl-2 Ki < 1 nM; Bcl-xL Ki < 1 nM
Comparator Or Baseline	ABT-737 (first-generation dual inhibitor): Bcl-2 EC50 = 30.3 nM; Bcl-xL EC50 = 78.7 nM
Quantified Difference	BM 957 shows >30-fold higher potency for Bcl-2 and >78-fold higher potency for Bcl-xL.
Conditions	Cell-free fluorescence polarization assay

Why This Matters

Higher target affinity at lower concentrations can translate to greater on-target activity and potentially a wider therapeutic window, making BM 957 the preferred tool for studies requiring maximal target engagement.

• [1] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source

Cellular Potency Versus Compound 28 in SCLC

In small-cell lung cancer (SCLC) cell lines, which are often dependent on Bcl-xL for survival, BM 957 demonstrates potent growth inhibition. It exhibits IC50 values of approximately 20-22 nM in both H1147 and H146 SCLC cells . For comparison, the clinically evaluated dual inhibitor ABT-263 (navitoclax) shows an EC50 of 110 nM in the H146 cell line . This indicates that BM 957 is approximately 5-fold more potent in reducing H146 cell viability than ABT-263 under comparable in vitro conditions.

SCLC Cell Growth IC₅₀

Head-to-head

H1417: 21 nM (BM 957) vs 125 nM (cmpd 28)
H146: 22 nM vs 108 nM

Head‑to‑head comparison supports cell‑model endpoint review; ~5‑6‑fold difference in cellular potency.

Trypan blue exclusion, 24‑h treatment

Evidence Dimension	Cell growth inhibition (IC50) in H146 SCLC cells
Target Compound Data	IC50 ≈ 22 nM
Comparator Or Baseline	ABT-263 (navitoclax): EC50 = 110 nM
Quantified Difference	BM 957 is approximately 5-fold more potent.
Conditions	H146 small-cell lung cancer cell line, viability assay

Why This Matters

This higher cellular potency in a key Bcl-xL-dependent cancer model suggests BM 957 is a superior research tool for achieving maximal apoptotic response at lower compound concentrations, reducing the risk of off-target effects in cell-based studies.

Complete Tumor Regression in H146 Xenograft

A key differentiator for BM 957 is its robust in vivo efficacy, culminating in complete and durable tumor regression. In an H146 SCLC xenograft model, intravenous administration of BM 957 at 25 mg/kg daily for 2 weeks resulted in complete tumor regression, with all treated mice being tumor-free by day 47 [1]. While other dual inhibitors like ABT-263 also show tumor growth inhibition, the achievement of rapid, complete, and durable regression at a well-tolerated dose is a hallmark of BM 957's preclinical profile [2]. This complete response is a more stringent efficacy benchmark than tumor growth inhibition or partial regression.

H146 Xenograft Regression

Head-to-head

7/7 tumor‑free at day 47; 5/7 at day 58
Compound 28 (50 mg/kg): no regression

Reported xenograft regression endpoint context; endpoint may not transfer across models.

Single i.v. dose, SCID mice, 58‑day monitoring

Evidence Dimension	In vivo anti-tumor response (H146 xenograft)
Target Compound Data	Complete tumor regression (all mice tumor-free at day 47)
Comparator Or Baseline	ABT-263 (navitoclax): Tumor growth inhibition (~80% in H345 model), partial regression reported
Quantified Difference	BM 957 achieves a complete response, whereas ABT-263 is typically associated with tumor growth inhibition or partial regression in similar models.
Conditions	H146 small-cell lung cancer xenograft in SCID mice, 25 mg/kg IV, 5 days/week for 2 weeks

Why This Matters

Demonstrated capacity for complete tumor regression in a stringent preclinical model provides a higher level of confidence for researchers investigating maximal anti-tumor mechanisms or for studies where a complete response is a critical endpoint.

• [1] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source
• [2] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source

Dual Bcl-2/Bcl-xL vs. Venetoclax Selectivity

BM 957 acts as a potent dual inhibitor of both Bcl-2 and Bcl-xL with nearly equivalent high affinity (Ki < 1 nM for both) [1]. This contrasts sharply with highly selective Bcl-2 inhibitors like venetoclax (ABT-199), which has a Ki of <0.01 nM for Bcl-2 but is >4800-fold selective against Bcl-xL , and Bcl-2-IN-2, which has >1000-fold selectivity for Bcl-2 (IC50 0.034 nM) over Bcl-xL (IC50 43 nM) . The dual inhibitory profile of BM 957 makes it an essential tool for probing biological systems where both Bcl-2 and Bcl-xL contribute to cell survival, whereas highly selective inhibitors may fail to induce apoptosis in cells reliant on Bcl-xL.

Bcl‑xL Selectivity vs Venetoclax

Class-level

BM 957 Bcl‑xL Ki <1 nM
Venetoclax Bcl‑xL Ki 48 nM (>48‑fold difference)

Class‑level inference; supports Bcl‑xL‑dependent model studies and pathway response interpretation.

Venetoclax is Bcl‑2‑selective; class comparison only

Evidence Dimension	Selectivity profile between Bcl-2 and Bcl-xL
Target Compound Data	Potent dual inhibition: Bcl-2 Ki < 1 nM, Bcl-xL Ki < 1 nM (approx. 1:1 ratio)
Comparator Or Baseline	Venetoclax: Bcl-2 Ki < 0.01 nM, >4800-fold selectivity over Bcl-xL. Bcl-2-IN-2: Bcl-2 IC50 = 0.034 nM, Bcl-xL IC50 = 43 nM (>1000-fold selectivity).
Quantified Difference	BM 957 is a balanced dual inhibitor, whereas comparators are highly selective for Bcl-2.
Conditions	Cell-free binding assays (various)

Why This Matters

The balanced dual inhibition profile of BM 957 is critical for research in tumor types where both Bcl-2 and Bcl-xL are overexpressed, as it avoids the pitfall of Bcl-xL-mediated resistance that can limit the efficacy of Bcl-2-selective agents.

• [1] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source

BM 957 Application Scenarios

SCLC Xenograft Tumor Regression Studies

Given its potent activity in H146 and H1147 SCLC cell lines (IC50 ~20 nM) and its ability to induce complete tumor regression in H146 xenograft models [1], BM 957 is ideally suited for elucidating the role of Bcl-xL in driving tumor survival. It can be used as a benchmark tool compound to study mechanisms of apoptosis induction and to evaluate combination therapy strategies in SCLC and other Bcl-xL-addicted cancers. This application directly leverages its superior cellular potency and in vivo efficacy compared to first-generation dual inhibitors like ABT-737.

Combination Regimen Development

BM 957's balanced, high-affinity inhibition of both Bcl-2 and Bcl-xL (Ki < 1 nM for both) makes it the tool of choice for studies where the relative contribution of each protein to cell survival is unknown or where both are implicated [1]. Unlike highly selective Bcl-2 inhibitors (e.g., venetoclax), BM 957 will abrogate signaling from both pathways, allowing researchers to assess the functional redundancy and combined dependency of a tumor on these pro-survival proteins. This is critical for identifying patient populations that may benefit from dual inhibition strategies.

Mechanistic Apoptosis and Biomarker Studies

BM 957 is a valuable tool for in vivo pharmacology studies requiring a compound with a proven capacity for deep and durable anti-tumor responses. Its established dose regimen (25 mg/kg IV) that achieves complete tumor regression in the H146 model provides a validated starting point for researchers designing their own xenograft studies . Its well-characterized tolerability profile (less than 10% weight loss in mice) further supports its use in long-term efficacy experiments, enabling robust analysis of tumor growth kinetics and survival endpoints.

Application

Selection Property

Validation Focus

SCLC Xenograft Model Regression Studies

Dual Bcl‑2/Bcl‑xL inhibition

Complete regression endpoint monitoring

Combination Regimen Synergy Studies

Dual‑pathway blockade

Synergy endpoint evaluation

Mechanistic Apoptosis & Biomarker Studies

Simultaneous Bcl‑2/Bcl‑xL blockade

Apoptosis pathway dissection & biomarker validation

Comparative Bcl‑2 Family Inhibitor Profiling

Bcl‑xL contribution review

Selectivity and response endpoint distinction

• [1] Chen, J., Zhou, H., Aguilar, A., Liu, L., Bai, L., McEachern, D., Yang, C. Y., Meagher, J. L., Stuckey, J. A., & Wang, S. (2012). Structure-based discovery of BM-957 as a potent small-molecule inhibitor of Bcl-2 and Bcl-xL capable of achieving complete tumor regression. Journal of Medicinal Chemistry, 55(19), 8502–8514. View Source